3-(trimethoxymethyl)-1,1'-biphenyl
Overview
Description
3-(Trimethoxymethyl)-1,1'-biphenyl (3-TMBP) is a versatile organic compound with a wide range of applications in synthetic organic chemistry. It is a non-aromatic phenyl ring compound with a methyl group attached to each of the three methoxy groups. 3-TMBP is used as a reagent for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and materials. It is also used in the production of intermediates for organic synthesis, and in the synthesis of dyes, pigments, and other organic compounds.
Scientific Research Applications
3-(trimethoxymethyl)-1,1'-biphenyl has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and materials. It is also used in the production of intermediates for organic synthesis, and in the synthesis of dyes, pigments, and other organic compounds. 3-(trimethoxymethyl)-1,1'-biphenyl has also been used in the synthesis of drugs, such as antifungal agents, antibiotics, and anti-cancer agents. In addition, 3-(trimethoxymethyl)-1,1'-biphenyl has been used in the synthesis of polymers, such as polystyrene, polyethylene, and polypropylene.
Mechanism of Action
3-(trimethoxymethyl)-1,1'-biphenyl is a versatile reagent that can be used in a variety of reaction mechanisms. In the synthesis of organic compounds, it can be used as a nucleophile to form covalent bonds with electrophiles, such as carbonyl compounds. It can also be used as an electrophile to form covalent bonds with nucleophiles, such as amines and alcohols. In addition, 3-(trimethoxymethyl)-1,1'-biphenyl can be used as a catalyst in the rearrangement of organic compounds.
Biochemical and Physiological Effects
3-(trimethoxymethyl)-1,1'-biphenyl has been studied for its potential biochemical and physiological effects. Studies have shown that 3-(trimethoxymethyl)-1,1'-biphenyl can act as an antioxidant, protecting cells from oxidative damage. In addition, 3-(trimethoxymethyl)-1,1'-biphenyl has been shown to inhibit the growth of certain types of cancer cells, and to reduce inflammation. It has also been shown to have anti-bacterial and anti-fungal properties, and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
3-(trimethoxymethyl)-1,1'-biphenyl has several advantages for use in laboratory experiments. It is a versatile reagent that can be used in a variety of reaction mechanisms. It is also relatively inexpensive, and can be stored for long periods of time without degradation. Additionally, it is non-toxic, and has fewer environmental impacts than other organic compounds.
However, there are also some limitations to using 3-(trimethoxymethyl)-1,1'-biphenyl in laboratory experiments. It is not as reactive as some other organic compounds, and can therefore be difficult to use in certain reactions. Additionally, it has a relatively low yield in some reactions, and can produce byproducts that can be difficult to separate from the desired product.
Future Directions
The potential applications of 3-(trimethoxymethyl)-1,1'-biphenyl are vast, and there are many future directions for research and development. One potential direction is to explore the use of 3-(trimethoxymethyl)-1,1'-biphenyl as a drug delivery system. Another potential direction is to investigate the use of 3-(trimethoxymethyl)-1,1'-biphenyl as an antioxidant in food and cosmetic products. Additionally, further research could be done to explore the use of 3-(trimethoxymethyl)-1,1'-biphenyl as a catalyst in the synthesis of organic compounds. Finally, further research could be done to explore the potential biochemical and physiological effects of 3-(trimethoxymethyl)-1,1'-biphenyl.
Synthesis Methods
3-(trimethoxymethyl)-1,1'-biphenyl can be synthesized by the reaction of trimethoxybenzene and trimethylchlorosilane in the presence of a base, such as potassium carbonate. This reaction produces 3-(trimethoxymethyl)-1,1'-biphenyl, along with other byproducts, such as dimethoxybenzene, trimethoxydimethylsilane, and dimethoxydimethylsilane. The reaction can be carried out in either a batch or continuous process, and the reaction conditions can be adjusted to optimize the yield of 3-(trimethoxymethyl)-1,1'-biphenyl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(trimethoxymethyl)-1,1'-biphenyl involves the reaction of 1,1'-biphenyl-3-carbaldehyde with trimethyl orthoformate in the presence of a catalyst to form the desired product.", "Starting Materials": [ "1,1'-biphenyl-3-carbaldehyde", "Trimethyl orthoformate", "Catalyst" ], "Reaction": [ "Step 1: Add 1,1'-biphenyl-3-carbaldehyde and trimethyl orthoformate to a reaction flask.", "Step 2: Add the catalyst to the reaction flask.", "Step 3: Heat the reaction mixture to a temperature of 80-100°C and stir for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Isolate the product by filtration or extraction with a suitable solvent.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1627738-20-8 |
Product Name |
3-(trimethoxymethyl)-1,1'-biphenyl |
Molecular Formula |
C16H18O3 |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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